Cas no 275371-94-3 (Taspoglutide)

Taspoglutide Properties

Names and Identifiers

• Taspoglutide
• Taspoglutide Acetate
• BIM51077
• ITM 077
• R 1583
• UNII-2PHK27IP3B
• BIM 51077
• RO 5073031
• F85503
• ITM077; R1583; BIM51077
• 275371-94-3
• SCHEMBL2899791
• DB14027
• Taspoglutide trifluoroacetate salt
• DA-67943
• +Expand

• InChIKey： WRGVLTAWMNZWGT-VQSPYGJZSA-N
• Inchi： InChI=1S/C152H232N40O45/c1-20-78(10)119(145(233)168-81(13)125(213)174-105(63-87-66-162-92-39-28-27-38-90(87)92)134(222)176-101(59-75(4)5)135(223)187-117(76(6)7)143(231)173-95(41-30-32-56-154)142(230)192-152(18,19)148(236)184-93(122(157)210)42-33-57-161-150(158)159)189-136(224)103(60-84-34-23-21-24-35-84)177-131(219)99(50-54-115(206)207)172-130(218)94(40-29-31-55-153)170-124(212)80(12)166-123(211)79(11)167-129(217)98(47-51-110(156)199)169-111(200)68-163-127(215)96(48-52-113(202)203)171-132(220)100(58-74(2)3)175-133(221)102(62-86-43-45-89(198)46-44-86)178-139(227)107(70-193)181-141(229)109(72-195)182-144(232)118(77(8)9)188-138(226)106(65-116(208)209)179-140(228)108(71-194)183-147(235)121(83(15)197)190-137(225)104(61-85-36-25-22-26-37-85)180-146(234)120(82(14)196)186-112(201)69-164-128(216)97(49-53-114(204)205)185-149(237)151(16,17)191-126(214)91(155)64-88-67-160-73-165-88/h21-28,34-39,43-46,66-67,73-83,91,93-109,117-121,162,193-198H,20,29-33,40-42,47-65,68-72,153-155H2,1-19H3,(H2,156,199)(H2,157,210)(H,160,165)(H,163,215)(H,164,216)(H,166,211)(H,167,217)(H,168,233)(H,169,200)(H,170,212)(H,171,220)(H,172,218)(H,173,231)(H,174,213)(H,175,221)(H,176,222)(H,177,219)(H,178,227)(H,179,228)(H,180,234)(H,181,229)(H,182,232)(H,183,235)(H,184,236)(H,185,237)(H,186,201)(H,187,223)(H,188,226)(H,189,224)(H,190,225)(H,191,214)(H,192,230)(H,202,203)(H,204,205)(H,206,207)(H,208,209)(H4,158,159,161)/t78-,79-,80-,81-,82+,83+,91-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,108-,109-,117-,118-,119-,120-,121-/m0/s1
• SMILES： [H-{Aib}-EGTFTSDVSSYLEGQAAKEFIAWLVK-{Aib}-R-NH2]

Computed Properties

• Exact Mass: 3338.71288g/mol
• Surface Charge: 0
• XLogP3: -13.4
• Hydrogen Bond Donor Count: 49
• Hydrogen Bond Acceptor Count: 50
• Rotatable Bond Count: 109
• Monoisotopic Mass: 3337.709525g/mol
• Monoisotopic Mass: 3337.709525g/mol
• Topological Polar Surface Area: 1390Ų
• Heavy Atom Count: 237
• Complexity: 7810
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 29
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 1000
• Surface Charge: 0

Experimental Properties

• LogP: 3.19740
• PSA: 1385.09000
• Density: 1.46

Related Categories

• Other Chemical Reagents